Cas no 1941191-21-4 ((2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide
• CAS No: 1941191-21-4
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 6422501
• PubChem ID: 748835
• Update Time: 2025-10-19

(2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide
• (Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide
• 1941191-21-4
• EU-0068873
• Oprea1_552698
• SR-01000405967-1
• Oprea1_696407
• SR-01000405967
• N-phenyl-2-phenyliminochromene-3-carboxamide
• F0803-0079
• AKOS001599478

• Inchi： 1S/C22H16N2O2/c25-21(23-17-10-3-1-4-11-17)19-15-16-9-7-8-14-20(16)26-22(19)24-18-12-5-2-6-13-18/h1-15H,(H,23,25)/b24-22-
• InChI Key： WLQVBVUOYVGFIR-GYHWCHFESA-N
• SMILES： O1/C(/C(C(NC2C=CC=CC=2)=O)=CC2C=CC=CC1=2)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 340.121177757g/mol
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide

Introduction to (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide (CAS No. 1941191-21-4)

(2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide, identified by its CAS number 1941191-21-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the chromene class, which is known for its diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its phenyl and imino substituents, contribute to its intriguing chemical properties and make it a subject of extensive study.

The chromene scaffold, characterized by a benzopyran structure, has been extensively explored for its pharmacological effects. Compounds within this class have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the N-phenyl and 2-(phenylimino) groups in (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide enhances its molecular complexity and potentially expands its biological spectrum. These features make it an attractive candidate for further investigation into novel drug mechanisms.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases. (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Its chromene core is particularly noteworthy, as it has been implicated in various pharmacological interactions. The amide functionality at the 3-position further contributes to its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The combination of the phenyl and imino groups creates multiple sites for functionalization, allowing chemists to tailor its properties for specific therapeutic needs. This flexibility has led to several studies exploring derivatives of (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide, aiming to enhance its efficacy and reduce potential side effects.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such molecules. By leveraging molecular modeling techniques, researchers can predict the binding affinity of this compound to various biological targets. These predictions are crucial for guiding experimental efforts and prioritizing compounds for further testing. The integration of computational methods with traditional wet chemistry has accelerated the drug discovery process, making compounds like (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide more accessible for therapeutic development.

The biological activity of (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide has been explored in several preclinical studies. These investigations have highlighted its potential as an anti-inflammatory agent, particularly in conditions where oxidative stress plays a significant role. The chromene moiety is known to exhibit radical-scavenging properties, which could be beneficial in mitigating inflammation-related damage. Additionally, the phenyl and imino groups may interact with inflammatory pathways, offering a dual mechanism of action.

Another area of interest is the anticancer potential of this compound. Preliminary studies have suggested that it may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The precise mechanisms through which it exerts these effects are still under investigation, but early results are promising. Researchers are particularly interested in how the structural features of (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide contribute to its ability to disrupt cancer cell metabolism and induce apoptosis.

The synthesis of (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the chromene core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

The pharmaceutical industry has taken notice of the potential applications of (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide. Several companies are now investing in research programs aimed at developing derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical firms have further accelerated progress in this area. These partnerships allow for the sharing of resources and expertise, ultimately leading to more efficient drug development pipelines.

The future prospects for (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide are bright, given its multifaceted potential applications. As our understanding of biological pathways continues to grow, so does the demand for innovative small molecules like this one. Its ability to modulate multiple targets makes it a versatile tool for addressing complex diseases. Moreover, its structural complexity offers opportunities for further optimization through medicinal chemistry approaches.

In conclusion, (2Z)-N-phenyl-2-(phenylimino)-2H-chromene-3-carboxamide (CAS No. 1941191-21) is a promising compound with significant implications for pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation into novel therapeutic strategies. As research progresses, we can expect more insights into its mechanisms of action and additional applications across various disease states.